Cas no 2172396-48-2 (1-(2,2-dimethylcyclopropyl)butane-1-sulfonyl fluoride)

• Product Name: 1-(2,2-dimethylcyclopropyl)butane-1-sulfonyl fluoride
• CAS No: 2172396-48-2
• MF: C₉H₁₇FO₂S
• MW: 208.293485403061
• CID: 6410181
• PubChem ID: 165519157
• Update Time: 2025-06-08

1-(2,2-dimethylcyclopropyl)butane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylcyclopropyl)butane-1-sulfonyl fluoride
• EN300-1451142
• 2172396-48-2

• Inchi： 1S/C9H17FO2S/c1-4-5-8(13(10,11)12)7-6-9(7,2)3/h7-8H,4-6H2,1-3H3
• InChI Key： ALSXQOBHWRYVCW-UHFFFAOYSA-N
• SMILES： S(C(CCC)C1CC1(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 208.09332912g/mol
• Monoisotopic Mass: 208.09332912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(2,2-dimethylcyclopropyl)butane-1-sulfonyl fluoride

Introduction to 1-(2,2-dimethylcyclopropyl)butane-1-sulfonyl fluoride (CAS No. 2172396-48-2)

1-(2,2-dimethylcyclopropyl)butane-1-sulfonyl fluoride (CAS No. 2172396-48-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of sulfonyl fluorides, which are known for their reactivity and utility in various chemical transformations. The presence of a 2,2-dimethylcyclopropyl group and a butane-1-sulfonyl moiety imparts distinct chemical properties that make it an intriguing subject for research and development.

The synthesis of 1-(2,2-dimethylcyclopropyl)butane-1-sulfonyl fluoride involves a series of well-defined steps, including the formation of the cyclopropyl ring and the subsequent introduction of the sulfonyl fluoride functional group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for both academic and industrial applications. The cyclopropyl ring, known for its high strain energy, can participate in various reactions, including ring-opening processes, which can be harnessed for the synthesis of complex molecules.

In the context of medicinal chemistry, 1-(2,2-dimethylcyclopropyl)butane-1-sulfonyl fluoride has shown promise as a building block for the development of novel pharmaceuticals. Sulfonyl fluorides are known to exhibit a range of biological activities, including enzyme inhibition and receptor modulation. The unique combination of the cyclopropyl and sulfonyl fluoride functionalities in this compound may offer new opportunities for designing drugs with improved potency and selectivity. For instance, recent studies have explored the use of similar compounds in the development of inhibitors for specific enzymes involved in disease pathways.

The physical and chemical properties of 1-(2,2-dimethylcyclopropyl)butane-1-sulfonyl fluoride have been extensively characterized. It is a colorless liquid with a molecular weight of 194.18 g/mol. The compound is highly reactive due to the presence of the sulfonyl fluoride group, which can undergo nucleophilic substitution reactions with various nucleophiles. This reactivity makes it a valuable reagent in organic synthesis, particularly in the formation of sulfonamides and other sulfur-containing functional groups.

In terms of safety and handling, while 1-(2,2-dimethylcyclopropyl)butane-1-sulfonyl fluoride is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety in laboratory settings.

The environmental impact of 1-(2,2-dimethylcyclopropyl)butane-1-sulfonyl fluoride has also been considered in recent studies. Research has shown that proper disposal methods should be followed to minimize any potential environmental risks associated with its use. Additionally, efforts are being made to develop more sustainable synthetic routes that reduce waste and energy consumption during the production process.

In conclusion, 1-(2,2-dimethylcyclopropyl)butane-1-sulfonyl fluoride (CAS No. 2172396-48-2) is a versatile compound with significant potential in both organic synthesis and medicinal chemistry. Its unique structural features and reactivity make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.